1-ethyl-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine

• IUPAC Name: 1-ethyl-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine
• InChI: InChI=1S/C15H22N2O3/c1-3-16-4-6-17(7-5-16)10-12-8-13(18-2)15-14(9-12)19-11-20-15/h8-9H,3-7,10-11H2,1-2H3
• InChI Key: LJBJRSATTGTZHF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC3=C(C(=C2)OC)OCO3
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol
• Solubility: 33.9 [ug/mL] (The mean of the results at pH 7.4)

Description

1-ethyl-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely used in medicinal chemistry for the development of various drugs.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in the body, such as the NF-κB pathway and the MAPK pathway.
Biochemical and Physiological Effects:
1-ethyl-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine has been shown to exhibit several biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of COX-2 and iNOS, which are involved in the inflammatory response. Additionally, it has been shown to induce apoptosis in cancer cells and to inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-ethyl-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine in lab experiments is its potential therapeutic applications. It has been shown to exhibit a wide range of pharmacological activities, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research on 1-ethyl-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine. One potential direction is the development of novel drugs based on this compound for the treatment of various diseases, such as cancer and inflammatory disorders. Another direction is the investigation of the molecular mechanisms underlying its pharmacological effects, which could lead to the identification of new drug targets. Additionally, the optimization of the synthesis method and the improvement of the compound's solubility could facilitate its use in lab experiments and drug development.

Synthesis Methods

The synthesis of 1-ethyl-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine involves the reaction of 1-ethylpiperazine with 7-methoxy-1,3-benzodioxole-5-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The reaction proceeds via a nucleophilic addition-elimination mechanism, resulting in the formation of the desired product.

Scientific Research Applications

1-ethyl-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine has been extensively studied for its potential therapeutic applications in the treatment of various diseases. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.